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Cat. No.: B034096

Get Quote

This guide provides a comprehensive technical overview of 2-Hydroxyundecanoic acid, an
alpha-hydroxy fatty acid with significant relevance in biochemical research and potential
applications in the cosmetic and pharmaceutical industries. This document is intended for
researchers, chemists, and drug development professionals, offering in-depth insights into its
physicochemical properties, synthesis, analysis, and biological significance.

Introduction and Molecular Overview

2-Hydroxyundecanoic acid (2-HUA) is a saturated fatty acid featuring an 11-carbon chain
with a hydroxyl group (-OH) substituted at the alpha-position (C-2). This structural feature
classifies it as an alpha-hydroxy acid (AHA), a group of compounds known for their distinct
chemical and biological activities.[1] The presence of both a carboxylic acid and a hydroxyl
group on adjacent carbons creates a molecule with unique reactivity and functionality.
Furthermore, the C-2 carbon is a chiral center, meaning 2-HUA can exist as two distinct
enantiomers, (R)- and (S)-2-hydroxyundecanoic acid, in addition to its racemic form.
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From a biochemical perspective, 2-hydroxy fatty acids are integral components of
sphingolipids, particularly ceramides, which are abundant in the nervous system and the
epidermal layers of the skin.[2][3][4] These specialized lipids, such as hFA-ceramides, are
critical for maintaining the skin's permeability barrier and ensuring proper myelin sheath
function.[2][5]

Chemical Structure and Identification

The fundamental structure of 2-Hydroxyundecanoic acid is key to understanding its
properties.

Caption: Chemical structure of 2-Hydroxyundecanoic acid.

Table 1: Chemical Identifiers for 2-Hydroxyundecanoic Acid

Identifier Value Reference
IUPAC Name 2-hydroxyundecanoic acid [1]
CAS Number 19790-86-4 [1]
Molecular Formula C11H2203 [1]
SMILES CCCcCcCcCcceece(c(=0)0)o [1]
InChiKey MNRBGFKCVTVNBA- o

UHFFFAOYSA-N

Physicochemical Properties

The physical and chemical properties of 2-HUA are dictated by its long alkyl chain, which
imparts lipophilicity, and its two polar functional groups (hydroxyl and carboxyl), which allow for
hydrogen bonding and acidic behavior.

Physical Properties

While specific experimentally determined data for 2-HUA is sparse, properties can be reliably
inferred from its structure and comparison with related alpha-hydroxy acids.

© 2026 BenchChem. All rights reserved. 2/13 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC2826524/
https://www.mdpi.com/1422-0067/24/5/4908
https://pubmed.ncbi.nlm.nih.gov/20026285/
https://pmc.ncbi.nlm.nih.gov/articles/PMC2826524/
https://pubmed.ncbi.nlm.nih.gov/36902339/
https://www.benchchem.com/product/b034096/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxyundecanoic-acid-properties-synthesis-and-applications
https://www.benchchem.com/product/b034096/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxyundecanoic-acid-properties-synthesis-and-applications
https://www.benchchem.com/product/b034096/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxyundecanoic-acid-properties-synthesis-and-applications
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory

Check Availability & Pricing

Table 2: Physical Properties of 2-Hydroxyundecanoic Acid

Property Value (with notes) Reference | Rationale
Molecular Weight 202.29 g/mol [1]
_ , _ Based on similar long-chain
Appearance White to off-white solid )
fatty acids.
Not definitively reported.
) ) Expected to be higher than
Melting Point ] ) [6]
undecanoic acid (28.6 °C) due
to hydrogen bonding.
N ) Decomposes upon strong Alpha-hydroxy acids are prone
Boiling Point ) -
heating. to thermal decomposition.[1]
Sparingly soluble in water. The long alkyl chain reduces
- Soluble in polar organic water solubility, while the polar
Solubility o
solvents (e.g., ethanol, groups enhance solubility in
methanol, DMSO) and ethers. organic solvents.
Alpha-hydroxy acids are
stronger than their non-
) hydroxylated counterparts.
pKa Estimated ~4.0 - 4.5

Lactic acid (C3) has a pKa of
3.86.[1][7] Longer alkyl chains

slightly decrease acidity.

Chemical Reactivity

The reactivity of 2-HUA is centered around its two functional groups. Understanding this dual

reactivity is crucial for its application in synthesis and formulation.

o Carboxylic Acid Group: Undergoes standard reactions such as esterification with alcohols,

amidation with amines, and reduction to the corresponding diol (undecane-1,2-diol).

e a-Hydroxyl Group: Can be oxidized to a 2-keto acid, acylated to form esters, or etherified.
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 Intermolecular Reactions: Under heating or acidic conditions, alpha-hydroxy acids can
undergo self-esterification to form cyclic diesters (lactides) or linear polyesters. This property
is the basis for producing biodegradable polymers like polylactic acid (PLA).[1]

o Decarbonylation: A characteristic reaction of a-hydroxy acids is acid-catalyzed
decarbonylation, which can yield an aldehyde (undecanal), carbon monoxide, and water.[1]
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Caption: Key chemical reactivities of 2-Hydroxyundecanoic acid.

Synthesis and Analysis
General Synthesis Protocol

A common and reliable method for synthesizing alpha-hydroxy acids is through the nucleophilic
substitution of the corresponding alpha-bromo acid.[1] This self-validating protocol relies on the
hydrolysis of 2-bromoundecanoic acid.

© 2026 BenchChem. All rights reserved. 4/13 Tech Support


https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://www.benchchem.com/product/b034096/docs?utm_src=pdf-body-img#an-in-depth-technical-guide-to-2-hydroxyundecanoic-acid-properties-synthesis-and-applications
https://www.benchchem.com/product/b034096/docs?utm_src=pdf-body#an-in-depth-technical-guide-to-2-hydroxyundecanoic-acid-properties-synthesis-and-applications
https://en.wikipedia.org/wiki/Alpha_hydroxycarboxylic_acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034096?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Protocol: Synthesis of 2-Hydroxyundecanoic Acid via Hydrolysis

e Dissolution: In a round-bottom flask equipped with a reflux condenser and magnetic stirrer,
dissolve 1.0 equivalent of 2-bromoundecanoic acid in an aqueous solution containing 2.5-3.0
equivalents of a base (e.g., sodium hydroxide or potassium carbonate). The use of a co-
solvent like DMSO can be employed if solubility is limited.

o Hydrolysis: Heat the reaction mixture to 90-100°C with vigorous stirring.[8] The progress of
the reaction can be monitored by thin-layer chromatography (TLC) by observing the
disappearance of the starting material. The reaction typically proceeds to completion within
4-8 hours. Causality: The elevated temperature is necessary to overcome the activation
energy for the SN2 reaction, where the hydroxide ion displaces the bromide ion.

« Acidification: After cooling the mixture to room temperature, slowly add a strong acid (e.g.,
6M HCI) with stirring in an ice bath until the solution reaches a pH of approximately 2. This
protonates the carboxylate, causing the 2-hydroxyundecanoic acid to precipitate out of the
aqueous solution.

o Extraction: Extract the product from the acidified aqueous solution using a water-immiscible
organic solvent such as ethyl acetate (3x volumes).

 Purification & Isolation: Combine the organic layers, wash with brine, and dry over
anhydrous sodium sulfate. The solvent is then removed under reduced pressure to yield the
crude product. Further purification can be achieved by recrystallization from a suitable
solvent system (e.g., hexane/ethyl acetate).

Caption: Workflow for the synthesis of 2-Hydroxyundecanoic acid.

Analytical Methodologies

Accurate quantification and identification of 2-HUA require robust analytical techniques. Gas
Chromatography-Mass Spectrometry (GC-MS) and High-Performance Liquid Chromatography
(HPLC) are the most common methods.

Protocol: GC-MS Analysis of 2-Hydroxyundecanoic Acid
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Rationale: GC-MS provides high sensitivity and structural information through mass
fragmentation, but requires derivatization to make the analyte volatile.

o Extraction: Extract the lipid fraction from the sample matrix (e.g., cosmetic cream, biological
tissue) using a suitable solvent system like ethyl acetate.

o Derivatization (Essential Step): The polar carboxyl and hydroxyl groups must be capped to
increase volatility. A two-step derivatization is often most effective.

o Esterification: Convert the carboxylic acid to its methyl ester (FAME) using a reagent like
methanolic KOH or BFs-methanol.

o Silylation: Convert the hydroxyl group to a trimethylsilyl (TMS) ether using a silylating
agent like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane
(TMCS) at 80°C for 1 hour.[9] Causality: This step is critical. Without derivatization, the
polar analyte will exhibit poor peak shape and may not elute from the GC column.

e GC-MS Analysis:

o Column: A non-polar capillary column (e.g., DB-5MS, 30 m x 0.25 mm x 0.25 pm) is
typically used.

o Injection: Inject 1 pL of the derivatized sample.

o Oven Program: A temperature gradient is used, for example, starting at 60°C, ramping to
280-300°C to elute the derivatized acid.

o Detection: Use electron impact (El) ionization. Monitor for characteristic ions, such as the
[M-CHs]* ion, for quantification in Selected lon Monitoring (SIM) mode.[9]

Protocol: HPLC Analysis of 2-Hydroxyundecanoic Acid

Rationale: HPLC is suitable for analyzing the acid in its native form without derivatization,
making it simpler for routine quantification, especially in cosmetic formulations.[10]

e Sample Preparation: Dissolve the sample (e.g., cosmetic product) in a suitable solvent like
methanol or an acetonitrile/water mixture.[10] Centrifuge to remove excipients and filter the
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supernatant through a 0.45 pm membrane.[11]

e HPLC Analysis:

[e]

Column: A reversed-phase C18 column (e.g., 4.6 mm x 250 mm, 5 um) is highly effective.
[12]

o Mobile Phase: An acidic mobile phase is required to keep the carboxylic acid protonated
for good retention and peak shape. A typical mobile phase is a mixture of water and
methanol/acetonitrile with an acidifier like phosphoric acid to maintain a pH of ~2.0.[12]

o Detection: UV detection at a low wavelength (~210 nm) is used, as the molecule lacks a
strong chromophore.

o Quantification: Create a calibration curve using certified reference standards of 2-HUA.

Applications and Biological Significance
Role in Cosmetics and Dermatology

As an AHA, 2-HUA is primarily of interest for its dermatological effects. AHAs work by loosening
the bonds between the corneocytes of the stratum corneum, which promotes exfoliation of
dead skin cells.[13] This action leads to several benefits:

Improved Skin Texture: Regular use can result in smoother, softer skin.[13]

» Treatment of Hyperpigmentation: By accelerating cell turnover, AHAs can help fade dark
spots and even out skin tone.[13]

e Anti-Aging Effects: They can reduce the appearance of fine lines and wrinkles.[13]

e Acne Treatment: AHAs can help unblock pores and are used in formulations to manage
acne.[14]

Formulation Considerations: For cosmetic use, the concentration and pH of the final product
are critical for both efficacy and safety. Formulations for consumer use are typically
recommended to contain <10% AHA at a final pH of 3.5 to minimize irritation.[15] Higher
concentrations are used in professional chemical peels.[15][16]
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Potential in Drug Development and Biomaterials

The unique structure of 2-HUA lends itself to applications in drug development:

» Drug Delivery Systems: Alpha-hydroxy acids like lactic and glycolic acid are precursors to
biodegradable polyesters (e.g., PLA, PGA).[1] These polymers are used to create medical
implants, sutures, and nanopatrticles for controlled drug release.[1] 2-HUA, with its long alkyl
chain, could be explored for creating novel polyesters with different degradation profiles and
mechanical properties.

e Solubility Enhancement: The amphiphilic nature of 2-HUA could be investigated for its
potential to act as an excipient to improve the solubility and bioavailability of poorly water-
soluble drugs, similar to how other fatty acids are used in formulations.[6]

Biological Function

The primary biological role of 2-hydroxy fatty acids is as constituents of sphingolipids.[4][5] The
enzyme Fatty Acid 2-Hydroxylase (FA2H) is responsible for their synthesis.[2] The 2-hydroxyl
group plays a crucial role in stabilizing membrane microdomains through additional
intermolecular hydrogen bonding.[3] This is particularly important in:

¢ Nervous System: hFA-sphingolipids are vital for the proper structure and function of myelin.

o Epidermis: hFA-ceramides are essential for forming the lamellar structures that create the
skin's water permeability barrier.[2]

Defects in the FA2H enzyme lead to serious neurological disorders, underscoring the critical
importance of these lipids in human health.[5]

Safety and Handling

According to the Globally Harmonized System (GHS) of Classification and Labelling of
Chemicals, 2-Hydroxyundecanoic acid is classified as an irritant.

e Hazards: Causes skin irritation (H315), serious eye irritation (H319), and may cause
respiratory irritation (H335).[1]
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e Precautions: Standard laboratory personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this compound. Avoid
inhalation of dust.

e Sun Sensitivity: A key consideration for all AHAs is their potential to increase skin sensitivity
to UV radiation.[13][17] FDA studies have shown that AHA application increases sensitivity to
skin reddening and cellular damage from UV light, though this effect is reversible upon
discontinuation.[17] It is imperative that formulations containing 2-HUA include directions for
daily sun protection.

Conclusion

2-Hydroxyundecanoic acid is a multifaceted molecule with established biological importance
and significant potential in applied sciences. Its role as a key component of essential
sphingolipids provides a foundation for research in neurobiology and dermatology. As an alpha-
hydroxy acid, its utility in cosmetic formulations is well-grounded, provided that safety and pH
considerations are carefully managed. Future opportunities for this molecule lie in the
development of novel biodegradable polymers and advanced drug delivery systems, leveraging
its unique combination of a reactive alpha-hydroxy acid moiety and a lipophilic fatty acid tail.
This guide serves as a foundational resource for scientists and developers looking to explore
the full potential of this versatile compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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